4-(((2-chlorophenyl)methylsulfonamido)methyl)-N-(4-fluorophenyl)piperidine-1-carboxamide

• IUPAC Name: 4-[[(2-chlorophenyl)methylsulfonylamino]methyl]-N-(4-fluorophenyl)piperidine-1-carboxamide
• InChI: InChI=1S/C20H23ClFN3O3S/c21-19-4-2-1-3-16(19)14-29(27,28)23-13-15-9-11-25(12-10-15)20(26)24-18-7-5-17(22)6-8-18/h1-8,15,23H,9-14H2,(H,24,26)
• InChI Key: BGIKLERPGIPEHA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNS(=O)(=O)CC2=CC=CC=C2Cl)C(=O)NC3=CC=C(C=C3)F
• Molecular Formula: C20H23ClFN3O3S
• Molecular Weight: 439.9 g/mol

Description

4-(((2-chlorophenyl)methylsulfonamido)methyl)-N-(4-fluorophenyl)piperidine-1-carboxamide is a useful research compound. Its molecular formula is C20H23ClFN3O3S and its molecular weight is 439.93. The purity is usually 95%.
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Scientific Research Applications

Polymer Synthesis

A study by Saxena et al. (2003) in the "European Polymer Journal" explored the synthesis of polyamides and poly(amide-imide)s using a process that involves a nucleophilic displacement reaction in a solvent with an activated aromatic dichloro compound. This process is relevant for the synthesis of polymers with specific properties like high glass transition temperatures and solubility in polar solvents (Saxena et al., 2003).

Anticancer Activity

Research by Szafrański and Sławiński (2015) in "Molecules" focused on synthesizing novel sulfonamide derivatives with potential anticancer activity. They evaluated these compounds against various cancer cell lines, including leukemia, colon cancer, and melanoma, demonstrating the application of sulfonamides in cancer research (Szafrański & Sławiński, 2015).

Antimicrobial Activity

Limban et al. (2011) in "Molecules" reported on the synthesis and characterization of thiourea derivatives and their anti-pathogenic activity, particularly against biofilm-forming bacterial strains like Pseudomonas aeruginosa and Staphylococcus aureus. This study indicates the potential of such compounds in developing new antimicrobial agents with antibiofilm properties (Limban et al., 2011).

Enzyme Inhibition

Prunier et al. (2013) in "The Journal of Organic Chemistry" described the synthesis of fluoroaminosulfones from piperidine, which led to the creation of fluorinated biomolecules including enzyme inhibitors. This study highlights the role of such compounds in the development of inhibitors for therapeutic purposes (Prunier et al., 2013).

Radiopharmaceutical Synthesis

Vuong et al. (2007) in "Nuclear Medicine and Biology" developed an automated synthesis method for [(18)F]FCWAY, a radiopharmaceutical used for serotonin 5-HT(1A) receptor imaging. This research contributes to the field of nuclear medicine by improving the synthesis process of a radiotracer used in clinical studies (Vuong et al., 2007).